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molecular formula C15H19NO4 B1400447 1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate CAS No. 912444-74-7

1-Benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate

Cat. No. B1400447
CAS RN: 912444-74-7
M. Wt: 277.31 g/mol
InChI Key: XZERBDMTFISXSV-UHFFFAOYSA-N
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Patent
US09365568B2

Procedure details

Lithium bis(trimethylsilyl)amide (16.4 mL, 16.4 mmol) was added to 1-benzyl 3-methyl pyrrolidine-1,3-dicarboxylate (3.45 g, 13.1 mmol) in THF (20 mL) at −78° C., and the reaction was stirred at −78° C. for 20 minutes. MeI (1.10 mL, 17.7 mmol) was added, and the reaction was warmed to room temperature. After 2 hours at room temperature, the mixture was poured onto saturated ammonium chloride (20 mL), extracted with ether, washed with brine and dried over sodium sulfate. After removal of the solvent, the residue was purified by chromatography (hexane:ethyl acetate, 4:1) to give 1-benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate (2.72 g, 75% yield) as an oil.
Name
Lithium bis(trimethylsilyl)amide
Quantity
16.4 mL
Type
reactant
Reaction Step One
Name
1-benzyl 3-methyl pyrrolidine-1,3-dicarboxylate
Quantity
3.45 g
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
MeI
Quantity
1.1 mL
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
1-benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate
Yield
75%

Identifiers

REACTION_CXSMILES
C[Si]([N-][Si](C)(C)C)(C)C.[Li+].[N:11]1([C:20]([O:22][CH2:23][C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=2)=[O:21])[CH2:15][CH2:14][CH:13]([C:16]([O:18][CH3:19])=[O:17])[CH2:12]1.[CH3:30]I.[Cl-].[NH4+]>C1COCC1>[CH3:30][C:13]1([C:16]([O:18][CH3:19])=[O:17])[CH2:14][CH2:15][N:11]([C:20]([O:22][CH2:23][C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=2)=[O:21])[CH2:12]1 |f:0.1,4.5|

Inputs

Step One
Name
Lithium bis(trimethylsilyl)amide
Quantity
16.4 mL
Type
reactant
Smiles
C[Si](C)(C)[N-][Si](C)(C)C.[Li+]
Name
1-benzyl 3-methyl pyrrolidine-1,3-dicarboxylate
Quantity
3.45 g
Type
reactant
Smiles
N1(CC(CC1)C(=O)OC)C(=O)OCC1=CC=CC=C1
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
MeI
Quantity
1.1 mL
Type
reactant
Smiles
CI
Step Three
Name
ammonium chloride
Quantity
20 mL
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
the reaction was stirred at −78° C. for 20 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction was warmed to room temperature
WAIT
Type
WAIT
Details
After 2 hours at room temperature
Duration
2 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
After removal of the solvent
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography (hexane:ethyl acetate, 4:1)

Outcomes

Product
Details
Reaction Time
 20 min
Name
1-benzyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate
Type
product
Smiles
CC1(CN(CC1)C(=O)OCC1=CC=CC=C1)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.72 g
YIELD: PERCENTYIELD 75%
YIELD: CALCULATEDPERCENTYIELD 74.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.